7-O-Demethyl-3-isomangostin hydrate
Overview
Description
7-O-Demethyl-3-isomangostin hydrate is a bioactive constituent with the molecular formula C23H26O7 and a molecular weight of 414.45 . It is a yellow powder and is part of the Xanthones chemical family .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C23H26O7 . The compound is part of the Xanthones chemical family .Physical And Chemical Properties Analysis
This compound is a yellow powder . It has a molecular weight of 414.45 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-O-Demethyl-3-isomangostin hydrate involves several steps, including the isolation of starting materials, conversion of starting materials into intermediate compounds, and final conversion of intermediates into the target compound.", "Starting Materials": [ "Mangosteen pericarp extract", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Acetone", "Ethyl acetate", "Petroleum ether", "Water" ], "Reaction": [ "Isolation of α-mangostin from mangosteen pericarp extract using a combination of solvent extraction and chromatographic techniques", "Conversion of α-mangostin to 3-isomangostin through demethylation using sodium hydroxide in methanol", "Purification of 3-isomangostin through recrystallization using acetone", "Conversion of 3-isomangostin to 7-O-Demethyl-3-isomangostin hydrate through acetylation using acetic anhydride in ethyl acetate", "Purification of 7-O-Demethyl-3-isomangostin hydrate through recrystallization using petroleum ether and water" ] } | |
CAS RN |
1432058-63-3 |
Molecular Formula |
C23H26O7 |
Molecular Weight |
414.45 |
Origin of Product |
United States |
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